Cas no 59320-16-0 (N-(4-chloro-2-nitrophenyl)ethane-1,2-diamine)

• Product name: N-(4-chloro-2-nitrophenyl)ethane-1,2-diamine
• CAS No: 59320-16-0
• MF: C₈H₁₀N₃O₂Cl
• MW: 215.637
• CID: 3064687
• PubChem ID: 2829586

N-(4-chloro-2-nitrophenyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-nitrophenyl)ethane-1,2-diamine
• CS-0326904
• STK024416
• SB78883
• Oprea1_779358
• N'-(4-chloro-2-nitrophenyl)ethane-1,2-diamine
• N1-(4-Chloro-2-nitrophenyl)ethane-1,2-diamine
• 59320-16-0
• Z57460888
• EU-0050916
• ALBB-025637
• 1,2-ethanediamine, N-(4-chloro-2-nitrophenyl)- ,hydrochloride
• AKOS000196780

• Inchi： InChI=1S/C8H10ClN3O2/c9-6-1-2-7(11-4-3-10)8(5-6)12(13)14/h1-2,5,11H,3-4,10H2
• InChI Key： YXBOGCLCWAUVLV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 215.0461543Da
• Monoisotopic Mass: 215.0461543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(4-chloro-2-nitrophenyl)ethane-1,2-diamine

N-(4-Chloro-2-Nitrophenyl)ethane-1,2-Diamine: A Comprehensive Overview

N-(4-Chloro-2-Nitrophenyl)ethane-1,2-diamine, also known by its CAS number 59320-16-0, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The molecule consists of a phenyl ring substituted with chlorine and nitro groups, connected to an ethane diamine moiety. This combination imparts distinctive chemical properties that make it valuable for research and development.

The synthesis of N-(4-Chloro-2-Nitrophenyl)ethane-1,2-diamine involves a series of carefully controlled reactions. Researchers have explored various methods to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on green chemistry approaches, aiming to minimize environmental impact while maintaining the quality of the product.

In terms of physical properties, N-(4-Chloro-2-Nitrophenyl)ethane-1,2-diamine exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its chemical stability under various conditions has been extensively studied, making it suitable for use in diverse chemical reactions.

The application of this compound spans multiple fields. In materials science, it serves as a precursor for the synthesis of advanced materials like polymers and ceramics. In pharmaceutical research, its unique structure makes it a potential candidate for drug development, particularly in the design of bioactive molecules with specific pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and behavior of N-(4-Chloro-2-Nitrophenyl)ethane-1,2-diamine with greater accuracy. Molecular modeling studies have revealed insights into its electronic structure and interaction patterns, paving the way for innovative applications in catalysis and nanotechnology.

In conclusion, N-(4-Chloro-2-Nitrophenyl)ethane-1,2-diamine (CAS No: 59320-16-0) is a versatile compound with promising potential across various scientific domains. Its unique properties and the continuous advancements in its synthesis and application underscore its importance in modern chemical research.